10-Hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carbaldehyde
10-Hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carbaldehyde
Oleanolic aldehyde belongs to the class of organic compounds known as triterpenoids. These are terpene molecules containing six isoprene units. Oleanolic aldehyde exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, oleanolic aldehyde is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, oleanolic aldehyde can be found in common grape and fruits. This makes oleanolic aldehyde a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
17020-22-3
VCID:
VC0097043
InChI:
InChI=1S/C30H48O2/c1-25(2)14-16-30(19-31)17-15-28(6)20(21(30)18-25)8-9-23-27(5)12-11-24(32)26(3,4)22(27)10-13-29(23,28)7/h8,19,21-24,32H,9-18H2,1-7H3
SMILES:
CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C2C1)C)C=O)C
Molecular Formula:
C30H48O2
Molecular Weight:
440.7 g/mol
10-Hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carbaldehyde
CAS No.: 17020-22-3
Main Products
VCID: VC0097043
Molecular Formula: C30H48O2
Molecular Weight: 440.7 g/mol
| CAS No. | 17020-22-3 |
|---|---|
| Product Name | 10-Hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carbaldehyde |
| Molecular Formula | C30H48O2 |
| Molecular Weight | 440.7 g/mol |
| IUPAC Name | 10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carbaldehyde |
| Standard InChI | InChI=1S/C30H48O2/c1-25(2)14-16-30(19-31)17-15-28(6)20(21(30)18-25)8-9-23-27(5)12-11-24(32)26(3,4)22(27)10-13-29(23,28)7/h8,19,21-24,32H,9-18H2,1-7H3 |
| Standard InChIKey | STHRNDDZYFUIDO-OSQDELBUSA-N |
| Isomeric SMILES | C[C@]12CC[C@@H](C([C@@H]1CC[C@@]3([C@@H]2CC=C4[C@]3(CC[C@@]5([C@H]4CC(CC5)(C)C)C=O)C)C)(C)C)O |
| SMILES | CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C2C1)C)C=O)C |
| Canonical SMILES | CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C2C1)C)C=O)C |
| Melting Point | 168-172°C |
| Physical Description | Solid |
| Description | Oleanolic aldehyde belongs to the class of organic compounds known as triterpenoids. These are terpene molecules containing six isoprene units. Oleanolic aldehyde exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, oleanolic aldehyde is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, oleanolic aldehyde can be found in common grape and fruits. This makes oleanolic aldehyde a potential biomarker for the consumption of these food products. |
| PubChem Compound | 14423516 |
| Last Modified | Nov 11 2021 |
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